Cas no 2408964-45-2 (2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole)

• Product Name: 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole
• CAS No: 2408964-45-2
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 5465275
• Update Time: 2025-07-18

2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole
• 2-{3-[(oxiran-2-yl)methoxy]phenyl}-1,3-thiazole
• Z3991576796

• Inchi： 1S/C12H11NO2S/c1-2-9(12-13-4-5-16-12)6-10(3-1)14-7-11-8-15-11/h1-6,11H,7-8H2
• InChI Key： YVLBKHNCBALXIY-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1=CC=CC(=C1)OCC1CO1

Computed Properties

• Exact Mass: 233.05104977 g/mol
• Monoisotopic Mass: 233.05104977 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9
• Molecular Weight: 233.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole

Introduction to 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole (CAS No. 2408964-45-2)

2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole, with the CAS number 2408964-45-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole make it an intriguing candidate for various drug development efforts.

The chemical structure of 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole consists of a thiazole ring linked to a phenyl group substituted with an oxirane moiety. The presence of the oxirane ring introduces a high degree of reactivity and versatility, allowing for the formation of various functional groups through ring-opening reactions. This characteristic is particularly valuable in the synthesis of complex molecules and in the development of prodrugs.

Recent studies have highlighted the potential of 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar thiazole scaffolds exhibit neuroprotective properties by inhibiting specific enzymes involved in neuronal damage. The oxirane moiety in 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole may enhance its ability to cross the blood-brain barrier, making it a promising candidate for further investigation in this context.

In addition to its neuroprotective potential, 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry demonstrated that thiazoles with similar structural features can selectively target and inhibit cancer cell proliferation by disrupting key signaling pathways. The oxirane group may play a crucial role in enhancing the compound's cytotoxicity and selectivity, making it a valuable lead compound for anticancer drug development.

The pharmacokinetic properties of 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole have also been studied extensively. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity and low molecular weight contribute to its good oral bioavailability and extended half-life, which are essential characteristics for effective drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a safe and effective therapeutic agent.

In conclusion, 2-[3-(Oxiran-2-ylmethoxy)phenyl]-1,3-thiazole (CAS No. 2408964-45-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.